Cas no 1817798-20-1 (3-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide)

• Product Name: 3-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide
• CAS No: 1817798-20-1
• MF: C₂₆H₂₄FNO₃
• MW: 417.47
• CID: 5306857
• Update Time: 2025-05-20

3-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3-fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide
• 3-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide
• 3-Fluoro-a-(2-methyl-1-oxopropyl)--oxo-N,-diphenyl-benzenebutanamide

• Inchi： 1S/C26H24FNO3/c1-17(2)24(29)23(26(31)28-21-14-7-4-8-15-21)22(18-10-5-3-6-11-18)25(30)19-12-9-13-20(27)16-19/h3-17,22-23H,1-2H3,(H,28,31)
• InChI Key： BOUXZZCNJBPTHX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C(C(C1=CC=CC=C1)C(C1=CC=CC(F)=C1)=O)C(=O)C(C)C

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Dimethylsulfoxide, Methanol

3-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 3-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide

3-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide: A Comprehensive Overview

The compound with CAS No 1817798-20-1, known as 3-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzene ring substituted with fluorine and two phenyl groups, as well as a butanamide moiety with specific functional groups. The presence of these functional groups makes it a versatile molecule with potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of benzenebutanamide derivatives in modulating biological pathways. The fluorine substitution at the 3-position of the benzene ring is particularly significant, as it enhances the molecule's lipophilicity and bioavailability. This feature is crucial for drug candidates targeting specific biological receptors or enzymes. Additionally, the α-(2-methyl-1-oxopropyl) group introduces steric hindrance, which can influence the molecule's interactions with biological targets.

The γ-keto group in the structure plays a pivotal role in stabilizing the molecule's conformation through intramolecular hydrogen bonding. This stabilization is essential for maintaining the molecule's integrity under physiological conditions. Furthermore, the N,β-diphenyl substitution provides additional rigidity to the structure, which can be beneficial in optimizing pharmacokinetic properties such as absorption and distribution.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding affinities of this compound with various protein targets. For instance, molecular docking studies have revealed that 3-fluoro derivatives exhibit strong binding to certain G-protein coupled receptors (GPCRs), suggesting their potential role in treating neurological disorders. Moreover, the diphenyl substitution has been shown to enhance selectivity towards specific isoforms of kinases, making this compound a promising candidate for anti-cancer therapies.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving Friedel-Crafts acylation and subsequent functional group transformations. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste generation.

The application of this compound extends beyond pharmacology. Its unique structural features make it an ideal candidate for use in advanced materials such as organic semiconductors and sensors. For example, studies have demonstrated that benzenebutanamide derivatives can be incorporated into polymer blends to improve their thermal stability and mechanical properties. This versatility underscores the importance of exploring novel synthetic routes and characterization techniques for such compounds.

Looking ahead, ongoing research is focused on optimizing the stereochemistry of this compound to enhance its therapeutic efficacy. The introduction of chiral centers through asymmetric synthesis is expected to improve selectivity and reduce adverse effects. Additionally, efforts are being made to explore its potential as a building block for constructing larger molecular frameworks with enhanced functionality.

In conclusion, 3-fluoro-alpha-(2-methyl-1-oxopropyl)-gamma-keto-N,beta-diphenyl-benzenebutanamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future innovations.